Ethyl 2-(3-bromoquinolin-6-yl)acetate

• IUPAC Name: ethyl 2-(3-bromoquinolin-6-yl)acetate
• InChI: InChI=1S/C13H12BrNO2/c1-2-17-13(16)6-9-3-4-12-10(5-9)7-11(14)8-15-12/h3-5,7-8H,2,6H2,1H3
• InChI Key: KTTPHGWODSSMFV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC2=CC(=CN=C2C=C1)Br
• Molecular Formula: C13H12BrNO2
• Molecular Weight: 294.14 g/mol

Description

Ethyl 2-(3-bromoquinolin-6-yl)acetate is a chemical compound with a molecular weight of 294.15. It is produced by Synthonix Corporation.

Molecular Structure Analysis

The IUPAC name for this compound is ethyl (3-bromo-6-quinolinyl)acetate. The InChI code is 1S/C13H12BrNO2/c1-2-17-13(16)6-9-3-4-12-10(5-9)7-11(14)8-15-12/h3-5,7-8H,2,6H2,1H3.

It is stored at room temperature. The physical form of the compound is not specified in the search results.

Scientific Research Applications

• Synthesis and Cytotoxicity : Ethyl 2-(3-bromoquinolin-6-yl)acetate is involved in the synthesis of novel compounds with potential cytotoxic effects. For instance, a study demonstrated the synthesis of novel annulated dihydroisoquinoline heterocycles using a related compound, showcasing cytotoxicity against various cancer cell lines (Saleh et al., 2020).

• Pharmacological Activities : Compounds synthesized using ethyl 2-(3-bromoquinolin-6-yl)acetate have been evaluated for various pharmacological activities. A study highlighted the synthesis of 6-bromoquinazolinone derivatives, examining their anti-bacterial, anti-inflammatory, and analgesic activities (Rajveer et al., 2010).

• Anticancer Applications : A study on a related compound, ethyl 2-((3-(4-fluorophenyl)-6-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio) acetate, showcased its potent cytotoxic activity against various human cancer cell lines and its potential as an anti-cancer agent (Riadi et al., 2021).

• Antimicrobial Activity : Research involving ethyl (quinolin-8-yloxy)acetate, a compound structurally related to ethyl 2-(3-bromoquinolin-6-yl)acetate, revealed significant inhibition of bacterial and fungal growth, indicating potential antimicrobial applications (Ahmed et al., 2006).

• Synthetic Chemistry Applications : The compound is used in various synthetic chemistry applications, such as the synthesis of pyrrolo[2,1-a]isoquinolines through reactions involving activated acetylenes and isoquinoline in the presence of ethyl bromopyruvate (Yavari et al., 2006).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is classified under flammable liquids, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the central nervous system (CNS).